Cas no 15364-83-7 (Benzoic acid, 4,5-dimethoxy-2-methyl-, ethyl ester)

• Product Name: Benzoic acid, 4,5-dimethoxy-2-methyl-, ethyl ester
• CAS No: 15364-83-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1327609
• PubChem ID: 52106979
• Update Time: 2025-04-20

Benzoic acid, 4,5-dimethoxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,5-dimethoxy-2-methyl-, ethyl ester
• ethyl 4,5-dimethoxy-2-methylbenzoate
• 15364-83-7
• DTXSID10680231
• SCHEMBL13468491

• Inchi： 1S/C12H16O4/c1-5-16-12(13)9-7-11(15-4)10(14-3)6-8(9)2/h6-7H,5H2,1-4H3
• InChI Key： HUYJRHHBILHEMF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)OCC)=C(C)C=1)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives